![molecular formula C12H15F2N B2582747 3-(3,4-Difluorophenyl)cyclohexan-1-amine CAS No. 1339557-37-7](/img/structure/B2582747.png)
3-(3,4-Difluorophenyl)cyclohexan-1-amine
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Description
3-(3,4-Difluorophenyl)cyclohexan-1-amine is a chemical compound that is widely used in scientific research. It is also known as DFHx or DFCx. The compound has a cyclic structure with a cyclohexane ring and a primary amine group. The compound is synthesized using a variety of methods and has a range of applications in scientific research.
Scientific Research Applications
Cyclohexan-1-amine Derivatives in Catalysis and Synthesis
Cyclohexan-1-amine and its derivatives are significant in catalysis and synthetic chemistry. For example, a study explored the use of 1,2-diphenyl-3,4-bis[(2,4,6-tri-tert-butylphenyl)phosphinidene]cyclobutene as an additive ligand in copper-catalyzed amination reactions, yielding secondary or tertiary amines with good efficiency (Gajare et al., 2004). This demonstrates the utility of cyclohexan-1-amine derivatives in facilitating complex chemical transformations.
Role in Polymer Chemistry
Cyclohexan-1-amine derivatives also find applications in polymer chemistry. A study by Yang, Chen, and Yu (2001) focused on the synthesis and characterization of polyimides based on 1,1-bis[4-(3,4-aminophenoxy)phenyl]cyclohexane, revealing their potential in creating materials with desirable physical properties, including film-forming ability and thermal stability (Yang et al., 2001).
Advances in Organic Synthesis
In organic synthesis, the cyclohexan-1-amine framework is instrumental in developing novel synthetic routes. Nambu et al. (2014) developed an efficient method for the ring-opening cyclization of cyclohexane-1,3-dione-2-spirocyclopropanes with primary amines, providing rapid access to 2-substituted 4-hydroxyindole derivatives, highlighting the versatility of cyclohexan-1-amine derivatives in synthesizing complex organic molecules (Nambu et al., 2014).
Contributions to Medicinal Chemistry
In medicinal chemistry, cyclohexan-1-amine derivatives are explored for their potential biological activities. A study by Das and Mandal (2018) on the strategic design and functionalization of an amine-decorated luminescent metal-organic framework showcases the potential of cyclohexan-1-amine derivatives in selective gas/vapor sorption and sensing applications, demonstrating their applicability in developing new materials for environmental monitoring and diagnostics (Das & Mandal, 2018).
properties
IUPAC Name |
3-(3,4-difluorophenyl)cyclohexan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2N/c13-11-5-4-9(7-12(11)14)8-2-1-3-10(15)6-8/h4-5,7-8,10H,1-3,6,15H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCBOYWFAUSDEHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)N)C2=CC(=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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